BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Histamine Bisphosphate (CAS
51-74-1)[1][2][3][4][5]

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Histamine bisphosphate
Compound Name:

monohydrate
CAS No.: 23297-93-0; 51-74-1
Cat. No.: B2372502

Get Quote

Executive Summary

Histamine Bisphosphate (CAS 51-74-1), also known as Histamine Acid Phosphate, is the
stable diphosphate salt form of the biogenic amine histamine.[1] Unlike the unstable,
hygroscopic free base, this salt is the standard for preparation of clinical diagnostic solutions
and pharmacological research reagents.

Its primary utility lies in Bronchial Provocation Tests (BPT) for asthma diagnosis and Gastric
Acid Secretion studies (augmented histamine test).[2] As a Senior Application Scientist, it is
critical to note that experimental reproducibility hinges on the precise stoichiometric conversion
between the salt form and the active histamine base—a frequent source of calculation error in
laboratory settings.

Part 1: Chemical Identity & Physicochemical
Profile[1]
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The bisphosphate salt is selected for commercial distribution due to its superior stability
compared to histamine dihydrochloride or the free base.

Core Data Table

Property Technical Specification

CAS Number 51-74-1

Histamine Bisphosphate; 1H-Imidazole-4-
ethanamine, phosphate (1:[2][1][3]2)

Chemical Name

Molecular Formula

307.14 g/mol (Anhydrous) / ~325.15 g/mol

Molecular Weight
(Monohydrate)
Appearance White crystalline powder
- Freely soluble in water (>100 mg/mL); soluble in
Solubility

ethanol.[2]

Acidic (pH 3.0-4.0 in 5% solution) due to
pH (Agqueous)
phosphate groups.[2]

Light sensitive; Hygroscopic.[2][4] Store at
Stability -20°C. Solutions degrade if autoclaved; use
filtration.[2]

Critical Formulation Insight: The "Base-Equivalent"
Calculation

Researchers often fail to account for the phosphate counter-ions when calculating molarity.
e Histamine Base MW: ~111.15 g/mol [2]

» Histamine Bisphosphate MW: ~307.14 g/mol [2][1][5]

e Conversion Factor: 2.76 mg of Histamine Bisphosphate

1 mg of Histamine Base.[2]
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Scientist-to-Scientist Note: Clinical protocols (e.qg., ATS Guidelines) often specify doses in
mg/mL of histamine base.[2] If you weigh 1.0 mg of CAS 51-74-1, you are only delivering ~0.36

mag of active histamine.[2] Always verify if your protocol requires "salt weight” or "base weight."

[2]

Part 2: Pharmacodynamics & Mechanism of Action

Histamine bisphosphate acts as a non-selective agonist across four G-protein coupled
receptors (GPCRSs).[2] In diagnostic applications, we primarily exploit the H1 and H2 pathways.

Receptor Signaling Cascade

e H1 Receptor (Gg-coupled): Located on bronchial smooth muscle and endothelium.[2]
Activation triggers Phospholipase C (PLC), increasing intracellular

, leading to bronchoconstriction (asthma challenge) and vascular permeability (wheal/flare).

[2]

e H2 Receptor (Gs-coupled): Located on gastric parietal cells.[2] Activation stimulates Adenylyl
Cyclase (AC), raising cCAMP, which activates Protein Kinase A (PKA) to drive the

-ATPase pump, causing gastric acid secretion.

Pathway Visualization

The following diagram illustrates the divergent signaling pathways utilized in respiratory and
gastrointestinal applications.
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Figure 1: Divergent signaling cascades of Histamine Bisphosphate in respiratory (H1-mediated)
and gastric (H2-mediated) tissues.[2]

Part 3: Experimental Protocols
Protocol A: Bronchial Provocation Test (BPT)

Objective: Determine the

(Provocative Concentration causing a 20% fall in FEV1).[2] Standard: Modified Cockcroft
Method / ATS Guidelines.

1. Solution Preparation (Self-Validating Step)

Prepare a stock solution equivalent to 16 mg/mL Histamine Base.
e Reagent: Histamine Bisphosphate (CAS 51-74-1).[2][1][4][3]
o Calculation: Target 16 mg/mL base

2.76 (Salt/Base ratio) = 44.16 mg/mL of Histamine Bisphosphate salt.[2]

e Vehicle: Phosphate Buffered Saline (PBS) with 0.4% phenol (preservative) if storing, or
sterile saline for immediate use.[2]
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 Serial Dilution: Create doubling dilutions: 0.03, 0.06, 0.125, 0.25, 0.5, 1, 2, 4, 8, 16 mg/mL.

2. Challenge Workflow

This workflow ensures safety and data integrity.
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Figure 2: Step-by-step logic flow for Histamine Bronchial Challenge, incorporating safety stops.
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Protocol B: Gastric Acid Secretion (Augmented
Histamine Test)

Note: Largely superseded by Pentagastrin, but Histamine Bisphosphate remains the reference
standard for maximal parietal cell output.

o Fasting: Subject fasts for 12 hours.
» Basal Collection: Nasogastric tube inserted; basal secretion collected for 1 hour.[2]

» Protection: Administer an H1-antagonist (e.g., Chlorpheniramine) IM 30 mins prior.[2]
Crucial: This blocks the respiratory/vascular side effects (H1) while leaving the gastric acid
effects (H2) uninhibited.[2]

 Stimulation: Inject Histamine Bisphosphate subcutaneously.[2]
o Dose: 0.04 mg/kg body weight (Salt weight).[2]

» Collection: Aspirate gastric juice every 15 mins for 1 hour.

Analysis: Titrate against NaOH to determine Peak Acid Output (PAO).

Part 4: Safety, Handling & Stability
Hazard Identification

» Signal Word: DANGER

o H-Statements: H334 (Allergy/Asthma symptoms), H315 (Skin Irritation), H319 (Eye Irritation).
[2]

o PPE: N95 respirator is mandatory when weighing the powder to prevent inhalation of dust,
which can trigger immediate bronchospasm in sensitized individuals.

Storage & Degradation[1][6][7]

» Hygroscopicity: The bisphosphate salt absorbs moisture rapidly.[2] Weigh quickly and reseal.

» Oxidation: Aqueous solutions oxidize over time, turning yellow.[2] Discard if colored.[2]
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« Sterilization:Do not autoclave histamine solutions; heat can cause degradation.[2] Use 0.22
membrane filtration.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Guide: Histamine Bisphosphate (CAS 51-74-
D[1][2][3][4][5]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2372502/docs#technical-guide-histamine-
bisphosphate-cas-51-74-1-1-2-3-4-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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